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Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the principles and techniques for labeling the surface of live cells

using TCO-PEG2-acid. This method utilizes the highly efficient and bioorthogonal inverse-

electron-demand Diels-Alder (iEDDA) cycloaddition reaction between a trans-cyclooctene

(TCO) group and a tetrazine (Tz) moiety.[1][2] This "click chemistry" reaction is exceptionally

fast, highly specific, and occurs under biocompatible conditions, making it ideal for labeling

proteins on live cells without interfering with cellular processes.[1]

The inclusion of a polyethylene glycol (PEG) spacer in the TCO linker enhances water solubility

and reduces steric hindrance, which can improve labeling efficiency and minimize the

aggregation of labeled proteins.[1][3] TCO-PEG2-acid allows for the functionalization of cell

surface proteins by targeting primary amines (e.g., from lysine residues) through the activation

of its carboxylic acid group.[2][4][5]

There are two primary strategies for labeling cell surface proteins using this technology:

Two-Step Labeling of Cell Surface Amines: This approach first involves the covalent

attachment of the TCO moiety to primary amines on the cell surface proteins. This is

achieved by activating the carboxylic acid of TCO-PEG2-acid with EDC and NHS to form an
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NHS ester, which then reacts with the amines.[2] The TCO-functionalized cells are then

labeled in a second step with a tetrazine-conjugated probe (e.g., a fluorophore).[2]

Direct Labeling via TCO-conjugated Antibodies: This method uses an antibody that

specifically recognizes a cell surface protein of interest and has been pre-conjugated with a

TCO linker. The TCO-labeled antibody is incubated with the cells, and subsequent detection

is achieved by adding a tetrazine-functionalized probe.[1]

Data Presentation
The following tables summarize key quantitative data related to the reagents and reactions

involved in the TCO-PEG2-acid cell surface labeling protocols.

Table 1: Reagent Concentrations and Incubation Parameters

Parameter
Two-Step Labeling
(Amine Coupling)

Direct Labeling
(Antibody-Based)

Bioorthogonal
Reaction (TCO +
Tetrazine)

Cell Density 1-5 x 10⁶ cells/mL[2] 1 x 10⁶ cells/mL[1] N/A

TCO-PEG2-acid

Activation

15-30 minutes at room

temperature[2]
N/A N/A

Amine Coupling

Incubation

1-2 hours at room

temperature[2]
N/A N/A

TCO-Antibody

Incubation
N/A

30-60 minutes on ice

or at 4°C[1]
N/A

Tetrazine-Probe

Concentration
1-10 µM[2] 5-20 µM[1] N/A

Bioorthogonal

Reaction Incubation

15-60 minutes at 37°C

or room temp[2]

30-60 minutes at room

temperature[1]
N/A

Quenching Buffer

Concentration
50-100 mM[2][3] N/A N/A
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Protocol 1: Two-Step Cell Surface Labeling via Amine
Coupling
This protocol describes the functionalization of cell surface primary amines with TCO-PEG2-
acid, followed by labeling with a tetrazine-conjugated fluorophore.

Materials:

Cells of interest (adherent or suspension)

TCO-PEG2-acid[4][5]

1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS)

Amine-free Coupling Buffer (e.g., PBS, pH 7.4)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)[3]

Wash Buffer (e.g., PBS with 1% BSA)[1]

Tetrazine-conjugated fluorophore

Anhydrous DMSO or DMF

Procedure:

Step 1: Functionalization of Cell Surface with TCO Groups

Cell Preparation:

For adherent cells, grow cells to 70-80% confluency.[2]

For suspension cells, harvest and wash once with ice-cold, amine-free Coupling Buffer.

Resuspend to a concentration of 1-5 x 10⁶ cells/mL.[2]

Activation of TCO-PEG2-acid:
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Immediately before use, prepare a solution of TCO-PEG2-acid, EDC, and NHS in an

amine-free buffer.

Incubate for 15-30 minutes at room temperature to activate the carboxylic acid.[2]

Coupling to Cell Surface Amines:

For adherent cells, aspirate the culture medium, wash once with Coupling Buffer, and add

the activated TCO solution.[2]

For suspension cells, add the activated TCO solution to the cell suspension.[2]

Incubate for 1-2 hours at room temperature with gentle agitation.[2]

Quenching and Washing:

Quench the reaction by adding Quenching Buffer to a final concentration of 50-100 mM

and incubate for 10 minutes.[2]

Wash the cells 2-3 times with Wash Buffer.[2]

Step 2: Bioorthogonal Labeling with Tetrazine-Fluorophore

Preparation of Tetrazine-Fluorophore Solution:

Prepare a stock solution of the tetrazine-fluorophore in DMSO (e.g., 1 mM).

Dilute the stock solution in cell culture medium or PBS to the desired final concentration

(typically 1-10 µM).[2]

Labeling Reaction:

Resuspend the TCO-functionalized cells (or add to adherent cells) in the tetrazine-

fluorophore solution.

Incubate for 15-60 minutes at 37°C or room temperature, protected from light.[2]

Final Washing and Analysis:
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Wash the cells two to three times with warm imaging medium to remove any unreacted

probe.[6]

The cells are now ready for analysis by fluorescence microscopy or flow cytometry.

Protocol 2: Direct Labeling with TCO-Conjugated
Antibodies
This protocol describes the labeling of a specific cell surface protein using a TCO-conjugated

antibody, followed by detection with a tetrazine-fluorophore.

Materials:

Cells expressing the target surface protein

TCO-conjugated antibody

Wash Buffer (cold PBS with 1% BSA)[1]

Tetrazine-conjugated fluorophore

Procedure:

Cell Preparation:

Harvest cells and wash twice with cold Wash Buffer.[1]

Resuspend cells in cold Wash Buffer to a concentration of 1 x 10⁶ cells/mL.[1]

Antibody Incubation:

Add the TCO-conjugated antibody to the cell suspension at a pre-determined optimal

concentration.

Incubate for 30-60 minutes on ice or at 4°C, protected from light.[1]

Washing:
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Wash the cells three times with cold Wash Buffer to remove unbound antibody. Centrifuge

at 300 x g for 5 minutes between washes.[1]

Tetrazine-Fluorophore Reaction:

Resuspend the cells in cold Wash Buffer.

Add the tetrazine-functionalized fluorophore to a final concentration of 5-20 µM.[1]

Incubate for 30-60 minutes at room temperature, protected from light.[1]

Final Washing and Analysis:

Wash the cells twice with PBS to remove any unreacted probe.[1]

The cells are now ready for analysis.
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Caption: Workflow for two-step TCO-PEG2-acid cell surface labeling.
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Caption: TCO-Tetrazine bioorthogonal reaction signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

